Cas no 2158029-09-3 (5-(hydrazinylmethyl)-1-(2-methylpropyl)-1H-pyrazole)

• Product Name: 5-(hydrazinylmethyl)-1-(2-methylpropyl)-1H-pyrazole
• CAS No: 2158029-09-3
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 6062452
• PubChem ID: 165640070
• Update Time: 2025-10-28

5-(hydrazinylmethyl)-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(hydrazinylmethyl)-1-(2-methylpropyl)-1H-pyrazole
• EN300-1737989
• 2158029-09-3

• Inchi： 1S/C8H16N4/c1-7(2)6-12-8(5-10-9)3-4-11-12/h3-4,7,10H,5-6,9H2,1-2H3
• InChI Key： RTKDFJWRGLGBBJ-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)CNN)CC(C)C

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.9Ų

Additional information on 5-(hydrazinylmethyl)-1-(2-methylpropyl)-1H-pyrazole

Introduction to 5-(hydrazinylmethyl)-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2158029-09-3)

5-(hydrazinylmethyl)-1-(2-methylpropyl)-1H-pyrazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 2158029-09-3, has garnered attention due to its structural features and its implications in drug discovery and development. The pyrazole core, a heterocyclic aromatic compound, is well-known for its versatility in medicinal chemistry, often serving as a key scaffold in the design of bioactive molecules.

The molecular formula of 5-(hydrazinylmethyl)-1-(2-methylpropyl)-1H-pyrazole highlights its composition, which includes a hydrazinylmethyl group and an isobutyl substituent on the pyrazole ring. This specific arrangement of functional groups makes the compound a promising candidate for further investigation in various therapeutic areas. The hydrazinylmethyl group, in particular, is known for its reactivity and ability to form covalent bonds with other molecules, which can be exploited in drug design to enhance binding affinity and selectivity.

Recent research in the field of medicinal chemistry has demonstrated the importance of pyrazole derivatives in developing new therapeutic agents. Pyrazole-based compounds have shown promise in treating a wide range of diseases, including inflammatory disorders, infectious diseases, and cancer. The structural flexibility of pyrazole allows for the introduction of diverse substituents, which can be tailored to target specific biological pathways and receptors.

The synthesis of 5-(hydrazinylmethyl)-1-(2-methylpropyl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to construct the desired molecular framework. The presence of both electron-donating and electron-withdrawing groups in the molecule necessitates precise control over reaction conditions to avoid unwanted side products.

In terms of biological activity, preliminary studies on 5-(hydrazinylmethyl)-1-(2-methylpropyl)-1H-pyrazole have suggested potential applications in modulating enzyme activity and receptor binding. The hydrazinylmethyl group can interact with various biological targets, including enzymes and proteins involved in signal transduction pathways. This interaction may lead to the development of novel drugs that can effectively treat diseases by interfering with pathological processes at the molecular level.

The isobutyl substituent on the pyrazole ring contributes to the compound's lipophilicity, which can influence its ability to cross cell membranes and reach target sites within the body. Lipophilic compounds are often more efficient at penetrating biological barriers, making them more suitable for systemic drug delivery. However, it is also essential to balance lipophilicity with other pharmacokinetic properties to ensure optimal drug performance.

Computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between 5-(hydrazinylmethyl)-1-(2-methylpropyl)-1H-pyrazole and its biological targets. These studies provide valuable insights into the compound's binding mechanism and help predict its potential therapeutic effects. By leveraging computational tools, researchers can design more effective derivatives with improved pharmacological profiles.

The role of 5-(hydrazinylmethyl)-1-(2-methylpropyl)-1H-pyrazole in drug discovery is further underscored by its potential as a lead compound for further optimization. Medicinal chemists often use such compounds as starting points for structure-activity relationship (SAR) studies, where subtle modifications are made to evaluate their impact on biological activity. This iterative process is essential for developing drugs that are both effective and safe.

Future research directions may explore the use of 5-(hydrazinylmethyl)-1-(2-methylpropyl)-1H-pyrazole in combination therapies, where it could be paired with other drugs to enhance therapeutic outcomes. Combination therapies are increasingly recognized as an effective strategy for treating complex diseases by targeting multiple pathways simultaneously. The unique properties of this compound make it a valuable asset in such multidisciplinary approaches.

In conclusion, 5-(hydrazinylmethyl)-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2158029-09-3) represents a significant advancement in pharmaceutical chemistry. Its structural features and potential biological activities make it a promising candidate for further investigation and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.